Cas no 70644-49-4 (1-Piperidinepropanoicacid, 3-methyl-, ethyl ester)

1-Piperidinepropanoicacid, 3-methyl-, ethyl ester structure
70644-49-4 structure
Product Name:1-Piperidinepropanoicacid, 3-methyl-, ethyl ester
CAS No:70644-49-4
MF:C11H21NO2
MW:199.28994345665
CID:568033
PubChem ID:116670
Update Time:2025-04-19

1-Piperidinepropanoicacid, 3-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1-Piperidinepropanoicacid, 3-methyl-, ethyl ester
    • ethyl 3-(3-methylpiperidin-1-yl)propanoate
    • ETHYL 3-METHYL-1-PIPERIDINEPROPIONATE
    • ETHYL 3-METHYL-1-PIPERIDINEPROPIONATE, 95
    • Ethyl 3-methylpiperidine-1-propionate
    • 70644-49-4
    • 1-Piperidinepropanoic acid, 3-methyl-, ethyl ester
    • SCHEMBL8294664
    • Ethyl 3-methyl-1-piperidinepropionate,95
    • NS00063195
    • DTXSID50887707
    • EINECS 274-719-5
    • AKOS008963100
    • Inchi: 1S/C11H21NO2/c1-3-14-11(13)6-8-12-7-4-5-10(2)9-12/h10H,3-9H2,1-2H3
    • InChI Key: AATMBDYQEPKVEN-UHFFFAOYSA-N
    • SMILES: O(CC)C(CCN1CCCC(C)C1)=O

Computed Properties

  • Exact Mass: 199.15733
  • Monoisotopic Mass: 199.157
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.7
  • Topological Polar Surface Area: 29.5A^2

Experimental Properties

  • Density: 0.945 g/mL at 25 °C(lit.)
  • Boiling Point: 111-112 °C13 mm Hg(lit.)
  • Flash Point: 211 °F
  • Refractive Index: n20/D 1.453(lit.)
  • PSA: 29.54

1-Piperidinepropanoicacid, 3-methyl-, ethyl ester Security Information

  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26-37/39
  • Hazardous Material Identification: Xi
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